![molecular formula C20H17NO3S2 B4059883 5-(1,3-benzodioxol-5-ylmethylene)-3-(2-ethyl-6-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one](/img/structure/B4059883.png)
5-(1,3-benzodioxol-5-ylmethylene)-3-(2-ethyl-6-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one
Overview
Description
5-(1,3-benzodioxol-5-ylmethylene)-3-(2-ethyl-6-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one is a useful research compound. Its molecular formula is C20H17NO3S2 and its molecular weight is 383.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 383.06498575 g/mol and the complexity rating of the compound is 608. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antitumor Activity
One study focused on the synthesis and characterization of new bis-pyrazolyl-thiazoles incorporating the thiophene moiety, which exhibited potent anti-tumor activities against hepatocellular carcinoma cell lines. The compounds demonstrated promising activities, indicating their potential in cancer treatment research (Gomha, Edrees, & Altalbawy, 2016).
Anticancer and Anti-HCV Agents
Another study reported the synthesis of celecoxib derivatives that showed potential as anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents. These findings underscore the compound's versatility in drug discovery, particularly in developing new therapeutic agents (Küçükgüzel et al., 2013).
Polymer Solar Cells
Research into polymer solar cells highlighted the use of a planar copolymer as the donor material for high-efficiency polymer solar cells. The study provides insight into the application of such compounds in renewable energy technologies (Qin et al., 2009).
Synthesis of Derivatives
Further studies include the synthesis of various derivatives with potential pharmacological interests, such as antipsychotic and anticonvulsant agents. These derivatives expand the chemical space for drug development in treating neurological disorders (Kaur et al., 2012).
Properties
IUPAC Name |
(5Z)-5-(1,3-benzodioxol-5-ylmethylidene)-3-(2-ethyl-6-methylphenyl)-2-sulfanylidene-1,3-thiazolidin-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17NO3S2/c1-3-14-6-4-5-12(2)18(14)21-19(22)17(26-20(21)25)10-13-7-8-15-16(9-13)24-11-23-15/h4-10H,3,11H2,1-2H3/b17-10- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
POZDCNDXIRYSAS-YVLHZVERSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC(=C1N2C(=O)C(=CC3=CC4=C(C=C3)OCO4)SC2=S)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC1=CC=CC(=C1N2C(=O)/C(=C/C3=CC4=C(C=C3)OCO4)/SC2=S)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17NO3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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